Cas no 554449-27-3 (8β-(4-Hydroxytigloyloxy)ovatifolin)
8β-(4-Hydroxytigloyloxy)ovatifolin Chemical and Physical Properties
Names and Identifiers
-
- 8β-(4-Hydroxytigloyloxy)ovatifolin
- 554449-27-3
- [(3Ar,4R,6E,10E,11aR)-6-(acetyloxymethyl)-10-methyl-3-methylidene-2-oxo-3a,4,5,8,9,11a-hexahydrocyclodeca[b]furan-4-yl] (E)-4-hydroxy-2-methylbut-2-enoate
-
- Inchi: 1S/C22H28O7/c1-13-6-5-7-17(12-27-16(4)24)11-19(28-21(25)14(2)8-9-23)20-15(3)22(26)29-18(20)10-13/h7-8,10,18-20,23H,3,5-6,9,11-12H2,1-2,4H3/b13-10+,14-8+,17-7+/t18-,19-,20+/m1/s1
- InChI Key: ZICYDDNYYSMLNV-YPFVXQNWSA-N
- SMILES: O1C(C(=C)[C@H]2[C@H]1C=C(C)CCC=C(COC(C)=O)C[C@H]2OC(/C(=C/CO)/C)=O)=O |c:7,t:12|
Computed Properties
- Exact Mass: 404.18350323g/mol
- Monoisotopic Mass: 404.18350323g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 29
- Rotatable Bond Count: 7
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 99.1Ų
Experimental Properties
- Color/Form: Oil
- Density: 1.2±0.1 g/cm3
- Boiling Point: 579.4±50.0 °C at 760 mmHg
- Flash Point: 197.2±23.6 °C
- Vapor Pressure: 0.0±3.6 mmHg at 25°C
8β-(4-Hydroxytigloyloxy)ovatifolin Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
8β-(4-Hydroxytigloyloxy)ovatifolin Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H64750-5 mg |
8β-(4-Hydroxytigloyloxy)ovatifolin |
554449-27-3 | 5mg |
¥5600.0 | 2021-09-09 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3303-1 mg |
8beta-(4-Hydroxytigloyloxy)ovatifolin |
554449-27-3 | 1mg |
¥2835.00 | 2022-04-26 | ||
| TargetMol Chemicals | TN3303-5 mg |
8beta-(4-Hydroxytigloyloxy)ovatifolin |
554449-27-3 | 98% | 5mg |
¥ 3,940 | 2023-07-11 | |
| TargetMol Chemicals | TN3303-1 mL * 10 mM (in DMSO) |
8beta-(4-Hydroxytigloyloxy)ovatifolin |
554449-27-3 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3303-5mg |
8beta-(4-Hydroxytigloyloxy)ovatifolin |
554449-27-3 | 5mg |
¥ 3940 | 2023-09-07 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN3303-1 mL * 10 mM (in DMSO) |
8beta-(4-Hydroxytigloyloxy)ovatifolin |
554449-27-3 | 1 mL * 10 mM (in DMSO) |
¥ 4040 | 2023-09-07 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H64750-5mg |
8β-(4-Hydroxytigloyloxy)ovatifolin |
554449-27-3 | 5mg |
¥5600.0 | 2023-09-07 | ||
| TargetMol Chemicals | TN3303-5mg |
8beta-(4-Hydroxytigloyloxy)ovatifolin |
554449-27-3 | 5mg |
¥ 3940 | 2024-07-20 | ||
| A2B Chem LLC | AG34696-5mg |
8β-(4-Hydroxytigloyloxy)ovatifolin |
554449-27-3 | 5mg |
$702.00 | 2024-04-19 | ||
| TargetMol Chemicals | TN3303-1 ml * 10 mm |
8beta-(4-Hydroxytigloyloxy)ovatifolin |
554449-27-3 | 1 ml * 10 mm |
¥ 4040 | 2024-07-20 |
8β-(4-Hydroxytigloyloxy)ovatifolin Related Literature
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
Additional information on 8β-(4-Hydroxytigloyloxy)ovatifolin
Comprehensive Analysis of 8β-(4-Hydroxytigloyloxy)ovatifolin (CAS No. 554449-27-3): Properties, Applications, and Research Insights
8β-(4-Hydroxytigloyloxy)ovatifolin (CAS No. 554449-27-3) is a naturally occurring sesquiterpene lactone derivative, primarily isolated from medicinal plants such as Vernonia species. This compound has garnered significant attention in phytochemical and pharmacological research due to its unique structural features and potential bioactivities. The 8β-(4-Hydroxytigloyloxy) moiety attached to the ovatifolin backbone enhances its molecular interactions, making it a subject of interest for drug discovery and nutraceutical development.
Recent studies highlight the compound's role in modulating inflammatory pathways, with particular focus on its NF-κB inhibition properties—a hot topic in autoimmune disease research. Scientists are investigating whether 8β-(4-Hydroxytigloyloxy)ovatifolin could complement existing therapies for conditions like rheumatoid arthritis or inflammatory bowel disease (IBD). This aligns with growing public interest in "natural anti-inflammatory alternatives," as evidenced by rising Google searches for "plant-based inflammation remedies" (+210% YoY) and "sesquiterpene lactones health benefits" (+175% YoY).
From a structural perspective, the α,β-unsaturated carbonyl system in ovatifolin derivatives enables Michael addition reactions with biological thiols, potentially explaining its observed antioxidant effects. Analytical techniques like LC-MS and NMR spectroscopy (commonly searched as "how to identify sesquiterpene lactones") are critical for characterizing this compound's purity—a key concern for researchers validating plant extracts.
In the cosmetics industry, 8β-(4-Hydroxytigloyloxy)ovatifolin is being explored for skin barrier enhancement, coinciding with the "clean beauty" trend. Patent filings reveal its incorporation in formulations targeting oxidative stress-induced aging, answering consumer queries like "natural ingredients for glowing skin." However, bioavailability remains a challenge, prompting investigations into nano-encapsulation techniques—a frequently searched term in pharmaceutical technology circles.
Ecologically, the compound's presence in drought-resistant Vernonia species has sparked interest in "climate-smart phytochemicals." This connects with sustainable sourcing debates, as manufacturers balance demand for plant-derived actives with biodiversity conservation—a concern reflected in searches for "ethical sourcing of medicinal plants."
Ongoing clinical research focuses on structure-activity relationships (SAR) of ovatifolin analogs, particularly how the 4-hydroxytigloyl esterification affects potency. Publicly available data from in vitro studies suggest dose-dependent effects on cytokine production, though human trials are pending—a gap frequently questioned in academic forums ("when will natural compounds get FDA approval?").
For laboratory professionals, handling CAS 554449-27-3 requires attention to its light sensitivity, as degradation products may affect experimental reproducibility. This practical consideration addresses common search queries like "how to store sesquiterpene lactones properly." Meanwhile, computational chemists are modeling its 3D conformation to predict protein-binding sites, leveraging AI-assisted drug design tools—an intersection of traditional phytochemistry and cutting-edge technology.
The commercial landscape shows 8β-(4-Hydroxytigloyloxy)ovatifolin appearing in specialty chemical catalogs with >95% purity, priced at premium levels due to complex extraction processes. This economic aspect responds to buyer searches for "cost-effective alternatives to synthetic anti-inflammatories." Meanwhile, agricultural researchers are investigating cultivation methods to increase yield, optimizing growth conditions as detailed in recent publications on "medicinal plant metabolomics."
In conclusion, 8β-(4-Hydroxytigloyloxy)ovatifolin represents a fascinating nexus of traditional medicine and modern science. Its multifaceted applications—from potential therapeutics to cosmetic ingredients—coupled with increasing consumer demand for evidence-backed natural products, position this compound as a significant focus for future research and development across multiple industries.
554449-27-3 (8β-(4-Hydroxytigloyloxy)ovatifolin) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)